![molecular formula C10H14FNO2S B270272 3-fluoro-N-isobutylbenzenesulfonamide](/img/structure/B270272.png)
3-fluoro-N-isobutylbenzenesulfonamide
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Overview
Description
3-fluoro-N-isobutylbenzenesulfonamide, also known as FIS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs and therapies. FIS is a sulfonamide derivative that has been found to exhibit promising pharmacological properties, making it a valuable tool for researchers in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 3-fluoro-N-isobutylbenzenesulfonamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. For example, it has been shown to reduce the production of pro-inflammatory cytokines, which are known to play a role in the development of certain diseases. This compound has also been found to exhibit analgesic properties, making it a potential treatment for pain associated with various conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-fluoro-N-isobutylbenzenesulfonamide is that it is relatively easy to synthesize, making it a cost-effective tool for researchers. Additionally, its potential applications in the development of new drugs and therapies make it a valuable tool for researchers in the pharmaceutical industry. However, one limitation of this compound is that its mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain situations.
Future Directions
There are a variety of potential future directions for research involving 3-fluoro-N-isobutylbenzenesulfonamide. For example, researchers could investigate its potential as a treatment for other types of cancer or as an anti-inflammatory agent for other conditions. Additionally, further research could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations. Overall, this compound is a promising compound that has the potential to contribute significantly to the development of new drugs and therapies.
Synthesis Methods
The synthesis of 3-fluoro-N-isobutylbenzenesulfonamide can be achieved through a variety of methods. One common method involves the reaction of 3-fluorobenzenesulfonyl chloride with isobutylamine in the presence of a base. Another method involves the reaction of 3-fluorobenzenesulfonamide with isobutyl chloroformate. Both methods have been shown to be effective in producing high yields of this compound.
Scientific Research Applications
3-fluoro-N-isobutylbenzenesulfonamide has been found to exhibit a variety of pharmacological properties, making it a valuable tool for researchers in the pharmaceutical industry. Some of the potential applications of this compound include its use as an anti-inflammatory agent, an analgesic, and a potential treatment for certain types of cancer.
properties
Molecular Formula |
C10H14FNO2S |
---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
3-fluoro-N-(2-methylpropyl)benzenesulfonamide |
InChI |
InChI=1S/C10H14FNO2S/c1-8(2)7-12-15(13,14)10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3 |
InChI Key |
YDJSVKFCHWOUBQ-UHFFFAOYSA-N |
SMILES |
CC(C)CNS(=O)(=O)C1=CC=CC(=C1)F |
Canonical SMILES |
CC(C)CNS(=O)(=O)C1=CC=CC(=C1)F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.